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Compound of Interest

Compound Name: 1-tert-Butyl-3-ethylbenzene

Cat. No.: B085526 Get Quote

An In-depth Technical Guide on 1-tert-Butyl-3-ethylbenzene: Molecular Structure and Weight

This guide provides a detailed overview of the molecular structure and weight of 1-tert-Butyl-3-
ethylbenzene, a disubstituted aromatic hydrocarbon. The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Molecular Properties
1-tert-Butyl-3-ethylbenzene is an organic compound with the chemical formula C12H18.[1][2]

[3][4] Its structure consists of a benzene ring substituted with an ethyl group and a tert-butyl

group at positions 1 and 3, respectively.

Quantitative Data Summary
The fundamental molecular properties of 1-tert-Butyl-3-ethylbenzene are summarized in the

table below. The molecular weight is calculated based on the atomic weights of its constituent

elements, carbon and hydrogen. The standard atomic weight of carbon is approximately 12.011

g/mol , and for hydrogen, it is approximately 1.008 g/mol .[5][6][7][8]
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Property Value

Molecular Formula C₁₂H₁₈

Molecular Weight 162.27 g/mol [1][3]

Monoisotopic Mass 162.14085 Da[2]

IUPAC Name 1-tert-butyl-3-ethylbenzene

Molecular Structure
The structural formula of 1-tert-Butyl-3-ethylbenzene can be unambiguously represented

using various chemical notation systems, including the Simplified Molecular-Input Line-Entry

System (SMILES) and the International Chemical Identifier (InChI).

SMILES: CCC1=CC(=CC=C1)C(C)(C)C[2]

InChI: InChI=1S/C12H18/c1-5-10-7-6-8-11(9-10)12(2,3)4/h6-9H,5H2,1-4H3[2]

Structural Diagram
The following diagram illustrates the two-dimensional chemical structure of the 1-tert-Butyl-3-
ethylbenzene molecule.

Molecular structure of 1-tert-Butyl-3-ethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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